Cas no 1448050-62-1 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide
• CAS No: 1448050-62-1
• MF: C₁₇H₁₆F₃NO₂S
• MW: 355.374653816223
• CID: 6564016
• Update Time: 2025-06-28

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C17H16F3NO2S/c1-24-12-8-6-11(7-9-12)15(22)10-21-16(23)13-4-2-3-5-14(13)17(18,19)20/h2-9,15,22H,10H2,1H3,(H,21,23)
• InChI Key： BVDDIMJDPAVORQ-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=C(SC)C=C1)(=O)C1=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide

Recent Advances in the Study of N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide (CAS: 1448050-62-1)

In recent years, the compound N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide (CAS: 1448050-62-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and methylsulfanyl functional groups, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These advancements have facilitated further exploration of its pharmacological properties, particularly its interaction with biological targets.

One of the most notable findings in recent research is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide exhibits significant inhibitory activity against key inflammatory mediators, suggesting its utility in the treatment of chronic inflammatory diseases. Additionally, preliminary in vivo studies have shown promising results in animal models, with reduced inflammation and minimal adverse effects observed at therapeutic doses.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential anticancer effects. Recent studies have highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of cellular signaling pathways, including the PI3K/AKT and MAPK pathways. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-(trifluoromethyl)benzamide represents a promising candidate for the development of novel therapeutics in the fields of inflammation and oncology. Continued research efforts are essential to fully elucidate its mechanism of action and optimize its clinical potential. The integration of advanced analytical techniques and innovative drug delivery systems will be critical in overcoming current limitations and advancing this compound toward clinical application.